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Compound of Interest

Compound Name: Diallyl carbonate

Cat. No.: B085299 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Diallyl carbonate, including detailed operational and disposal plans to

foster a culture of safety and build unwavering trust in your laboratory practices.

Personal Protective Equipment (PPE) for Diallyl
Carbonate
When handling Diallyl carbonate, a comprehensive approach to personal protection is critical

to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the

recommended PPE.
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Protection Type Equipment Specification and Use

Eye and Face Protection

Safety glasses with side

shields or Chemical safety

goggles

Must conform to EU EN166 or

US NIOSH standards. Use for

low splash potential activities.

[1]

Face shield

To be worn over safety glasses

or goggles during procedures

with a higher risk of splashing.

[2]

Hand Protection Chemically resistant gloves

Nitrile gloves are suitable for

incidental contact. For

prolonged immersion, consult

the manufacturer's chemical

resistance guide.[2]

Body Protection Laboratory coat

A standard lab coat is

necessary to protect against

minor splashes.[2]

Flame retardant antistatic

protective clothing

Recommended for enhanced

protection.

Respiratory Protection
Air-purifying respirator with

appropriate filter

Required when vapors or

aerosols are generated. A type

ABEK (EN14387) respirator

filter is recommended.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to strict protocols is essential for the safe handling of Diallyl carbonate.

Handling and Storage
Ventilation: Always handle Diallyl carbonate in a well-ventilated area, preferably within a

chemical fume hood.[4][5]
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6] Use non-

sparking tools and explosion-proof equipment.[4][5]

Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

the work area.[1][6] Contaminated clothing should be removed and washed before reuse.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The

recommended storage temperature is 2-8°C. Store locked up.

Accidental Release Measures
In the event of a spill, follow these steps:

Evacuate: Evacuate personnel from the immediate area.[1][5]

Ventilate: Ensure adequate ventilation.[1][5][8]

Containment: Prevent further leakage or spillage if it is safe to do so.[1][5] Do not let the

chemical enter drains.[1][5][7][8]

Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[7][8] Collect the absorbed material into a suitable, closed container for disposal.

[5][7][8]

First-Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5][6][8]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water.[5][7][8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.[5][7][8]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][5][6][7][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.xixisys.com/substances/15022-08-9
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Diallyl_2_2_oxydiethyl_dicarbonate.pdf
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Health_and_Safety_of_Diallyl_2_2_oxydiethyl_dicarbonate.pdf
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.xixisys.com/substances/15022-08-9
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.xixisys.com/substances/15022-08-9
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.echemi.com/sds/diallyl22-oxydiethyldicarbonate-pid_Seven5681.html
https://www.chemicalbook.com/msds/allyl-diglycol-carbonate.pdf
https://www.xixisys.com/substances/15022-08-9
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Diallylcarbonate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow and Disposal Plan
The following diagram illustrates the logical workflow for the safe handling and disposal of

Diallyl carbonate.

Caption: Logical workflow for the safe handling and disposal of Diallyl carbonate.

Disposal Plan
All waste materials, including unused Diallyl carbonate and contaminated items, must be

treated as hazardous waste.[7][8]

Containers: Do not mix with other waste. Leave chemicals in their original containers. Handle

uncleaned containers as you would the product itself.

Disposal Method: Dispose of contents and containers at an approved waste disposal plant in

accordance with local, regional, and national regulations.[1] Offer surplus and non-recyclable

solutions to a licensed disposal company.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Diallyl Carbonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085299#personal-protective-equipment-for-handling-
diallyl-carbonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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